Cas no 153471-67-1 ((2-Chlorothiazol-5-yl)methylamine Hydrochloride)

• Product Name: (2-Chlorothiazol-5-yl)methylamine Hydrochloride
• CAS No: 153471-67-1
• MF: C₄H₆Cl₂N₂S
• MW: 185.074837207794
• MDL: MFCD09039253
• CID: 824886
• PubChem ID: 18349540
• Update Time: 2025-11-02

(2-Chlorothiazol-5-yl)methylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Chlorothiazol-5-yl)methanamine hydrochloride
• (2-chloro-1,3-thiazol-5-yl)methanamine,hydrochloride
• (2-Chlorothiazol-5-yl)methylamine hydrochloride
• 5-(Aminomethyl)-2-chlorothiazole hydrochloride
• (2-Chlorothiazol-5-yl)
• (2-CHLOROTHIAZOL-5-YL)METHYLAMINE HCL
• 2-Chloro-5-thiazolemethanamine monohydrochloride
• C-(2-Chloro-thiazol-5-yl)-methylamine hydrochloride
• [(2-Chloro-1,3-thiazol-5-yl)methyl]ammonium chloride
• EN300-199048
• (2-chloro-1,3-thiazol-5-yl)methanamine;hydrochloride
• DTXSID90592989
• 153471-67-1
• SB33849
• (2-chloro-1,3-thiazol-5-yl)methanamine hydrochloride
• 1-(2-Chloro-1,3-thiazol-5-yl)methanamine--hydrogen chloride (1/1)
• C4H6Cl2N2S
• (2-chlorothiazol-5-yl)methanaminehydrochloride
• 5-Thiazolemethanamine, 2-chloro-, monohydrochloride
• MFCD09039253
• QWCUHOCIRYNOOH-UHFFFAOYSA-N
• CS-0067898
• 1-(2-CHLORO-1,3-THIAZOL-5-YL)METHANAMINE HYDROCHLORIDE
• DB-001875
• SCHEMBL2091063
• GS-4521
• J-500726
• Z1741976615
• AKOS015846535
• (2-Chlorothiazol-5-yl)methylamine Hydrochloride

• MDL： MFCD09039253
• Inchi： 1S/C4H5ClN2S.ClH/c5-4-7-2-3(1-6)8-4;/h2H,1,6H2;1H
• InChI Key： QWCUHOCIRYNOOH-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(CN)S1.Cl

Computed Properties

• Exact Mass: 183.96300
• Monoisotopic Mass: 183.9628748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 67.15000
• LogP: 2.75750
• Vapor Pressure: No data available

(2-Chlorothiazol-5-yl)methylamine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (2-Chlorothiazol-5-yl)methylamine Hydrochloride

Comprehensive Overview of (2-Chlorothiazol-5-yl)methylamine Hydrochloride (CAS No. 153471-67-1)

(2-Chlorothiazol-5-yl)methylamine Hydrochloride (CAS No. 153471-67-1) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chlorothiazole core, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers frequently explore its applications in drug discovery, particularly in the development of antimicrobial agents and enzyme inhibitors. The compound's hydrochloride salt form enhances its stability and solubility, facilitating its use in various experimental protocols.

In recent years, the demand for heterocyclic compounds like (2-Chlorothiazol-5-yl)methylamine Hydrochloride has surged due to their role in addressing global health challenges. For instance, the rise of antibiotic-resistant bacteria has spurred interest in novel thiazole derivatives as potential therapeutics. This compound's chloro-substituted thiazole moiety is particularly noteworthy for its ability to modulate biological activity, making it a focal point in medicinal chemistry studies.

From an industrial perspective, CAS No. 153471-67-1 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers and researchers alike are exploring eco-friendly methods to produce such intermediates, aligning with the growing emphasis on environmentally friendly processes. Questions like "How to optimize the yield of (2-Chlorothiazol-5-yl)methylamine Hydrochloride?" or "What are the latest catalytic approaches for thiazole derivatives?" are frequently searched, reflecting the compound's relevance in modern synthetic chemistry.

The compound's physicochemical properties, including its melting point, solubility profile, and spectroscopic characteristics, are critical for quality control and application-specific customization. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. These details are vital for laboratories aiming to incorporate 153471-67-1 into high-precision workflows, such as high-throughput screening or structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, (2-Chlorothiazol-5-yl)methylamine Hydrochloride has potential applications in material science, particularly in the design of functional polymers and coordination complexes. Its ability to act as a ligand or building block opens avenues for innovation in smart materials and catalysis. This versatility explains why search queries like "thiazole-based materials for sensors" or "chlorothiazole applications in nanotechnology" are gaining traction.

In summary, CAS No. 153471-67-1 represents a multifaceted compound with broad utility across scientific disciplines. Its significance in drug development, sustainable chemistry, and advanced materials underscores its importance in contemporary research. As interest in tailored heterocycles grows, this compound will likely remain a key player in both academic and industrial settings.